Cas no 2742660-06-4 ([(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride)

• Product Name: [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride
• CAS No: 2742660-06-4
• MF: C₇H₁₁BrClNS
• MW: 256.590938806534
• CID: 5842649
• PubChem ID: 165693845
• Update Time: 2025-06-12

[(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37274111
• [(5-bromothiophen-2-yl)methyl](ethyl)amine hydrochloride
• 2742660-06-4
• [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride

• Inchi： 1S/C7H10BrNS.ClH/c1-2-9-5-6-3-4-7(8)10-6;/h3-4,9H,2,5H2,1H3;1H
• InChI Key： XPPQJODHBTWDLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CNCC)S1.Cl

Computed Properties

• Exact Mass: 254.94841g/mol
• Monoisotopic Mass: 254.94841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Additional information on [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride

Professional Introduction to [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride (CAS No. 2742660-06-4)

[(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2742660-06-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amines and features a thiophene ring substituted with a bromine atom at the 5-position, further functionalized with an ethylmethylamino group. The hydrochloride salt form enhances its solubility in aqueous systems, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride incorporates a versatile heterocyclic core, which is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets. The presence of the bromine atom at the 5-position of the thiophene ring provides a reactive handle for further chemical modifications, such as cross-coupling reactions, which are fundamental in constructing more intricate molecular architectures.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential applications in the treatment of various diseases, including cancer, infectious disorders, and neurological conditions. The amine moiety in [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride serves as a key pharmacophore, enabling interactions with biological receptors and enzymes. This has led to extensive research into its derivatives as candidates for novel therapeutic agents.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural features of thiophene-based compounds to design inhibitors that selectively target specific kinases. The ethylmethylamino group in [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride contributes to the compound's ability to modulate kinase activity by binding to critical residues within the enzyme's active site.

The synthesis of [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride typically involves multi-step organic transformations, starting from commercially available precursors such as 2-bromo-thiophene and ethylmagnesium bromide. The bromination step at the 5-position of the thiophene ring is a critical step that defines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to introduce additional substituents onto the thiophene core.

The hydrochloride salt form of this compound enhances its stability and handling properties, making it more suitable for industrial-scale production and pharmaceutical applications. The salt form also improves solubility in polar solvents, which is advantageous for formulation development and biological studies. This has facilitated its use in various research settings, including high-throughput screening assays and preclinical trials.

In academic research, [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride has been utilized as a building block for more complex molecules with enhanced pharmacological profiles. For instance, researchers have explored its use in generating sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The bromine atom on the thiophene ring allows for further functionalization via Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling access to a diverse array of heterocyclic compounds.

The pharmaceutical industry has also shown significant interest in thiophene-based compounds due to their potential as drug candidates. Several clinical trials have been conducted or are ongoing to evaluate the efficacy and safety of derivatives inspired by structures like [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride. These trials aim to identify new therapeutic strategies for unmet medical needs by leveraging the unique chemical properties of thiophene derivatives.

The growing body of literature on thiophene-based compounds underscores their importance in modern drug discovery. Advances in computational chemistry and molecular modeling have further accelerated the design and optimization process by allowing researchers to predict binding affinities and pharmacokinetic profiles with greater accuracy. This interdisciplinary approach has been instrumental in identifying promising candidates for further development.

In conclusion, [(5-Bromothiophen-2-yl)methyl](ethyl)amine hydrochloride (CAS No. 2742660-06-4) represents a valuable compound in pharmaceutical chemistry with numerous applications in drug development and bioorganic synthesis. Its unique structural features make it an excellent scaffold for designing molecules with targeted biological activities. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges.